Explore by Category Oxides & Ceramics

Gallium nitride

Gallium nitride, a chemical compound, is a versatile material extensively used in scientific research. With its unique properties, it finds applications in various fields such as optoelectronics, power electronics, and semiconductors, revolutionizing technologies and paving the way for advancements in energy-efficient devices.

CAS No.:25617-97-4

Molecular Formula:GaN

Molecular Weight:83.73 g/mol

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Iron hydroxide oxide

Goethite, a chemical compound, is a versatile material used in scientific research. Its unique properties make it suitable for various applications, ranging from catalysis to environmental remediation. Explore the potential of Goethite for groundbreaking scientific advancements.

CAS No.:20344-49-4

Molecular Formula:FeHO2

Molecular Weight:88.85 g/mol

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Strontium oxide

Strontium oxide, a chemical compound composed of strontium and oxygen, finds extensive applications in scientific research. It possesses diverse properties, making it useful in fields like catalysis, ceramics, and electronics. Its involvement in these areas showcases its potential for advancing scientific exploration and technological advancements.

CAS No.:1314-11-0

Molecular Formula:OSr

Molecular Weight:103.6 g/mol

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Dinickel phosphide

Dinickel phosphide (Ni2P) is a versatile chemical compound with fascinating properties. It finds extensive applications in scientific research, particularly in catalysis, energy storage, and electrochemical systems. Ni2P's unique characteristics make it a promising material for innovations in various fields.

CAS No.:12035-64-2

Molecular Formula:Ni3P2

Molecular Weight:238.03 g/mol

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Barium zirconium trioxide

Barium zirconium trioxide (BZT) is a versatile chemical compound used in various scientific research applications. Its unique properties make it suitable for catalysis, energy storage, and electronic devices. With BZT, scientists explore new frontiers in materials science and advance technological advancements.

CAS No.:12009-21-1

Molecular Formula:BaZrO3
BaO3Z

Molecular Weight:276.55 g/mol

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Iron titanium trioxide

Iron titanium trioxide is a fascinating chemical compound with diverse applications in scientific research. Its unique properties make it suitable for use in catalysts, batteries, and electronic devices, paving the way for advancements in energy storage and environmental sustainability. Discover the wonders of this compound and unlock its potential for groundbreaking scientific breakthroughs.

CAS No.:12022-71-8

Molecular Formula:Fe2O7Ti2

Molecular Weight:319.42 g/mol

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